(5-fluoro-2-methyl-3-nitrophenyl)methanol
Overview
Description
(5-Fluoro-2-methyl-3-nitrophenyl)methanol, also known as FMN, is a synthetic organic compound with a wide range of applications in the scientific research field. It is a versatile molecule with a wide range of uses in biochemical and physiological studies. FMN has been used in many fields, including drug design, biochemistry, and nanotechnology. FMN has unique properties that make it an attractive choice for laboratory experiments.
Scientific Research Applications
(5-fluoro-2-methyl-3-nitrophenyl)methanol has been used in a wide range of scientific research applications, including drug design, biochemistry, and nanotechnology. It has been used to study the structure and function of proteins and enzymes, as well as to design new drugs. In biochemistry, this compound has been used to study the structure of DNA and to design new drugs that target specific genes. In nanotechnology, this compound has been used to create nanostructures with applications in biomedicine and electronics.
Mechanism of Action
(5-fluoro-2-methyl-3-nitrophenyl)methanol acts as an electron acceptor in biochemical reactions. It is a strong oxidizing agent and can be used to oxidize substrates such as NADH. In addition, this compound is a redox active molecule, which means that it can transfer electrons from one molecule to another. This property makes this compound a useful tool for studying the structure and function of proteins and enzymes.
Biochemical and Physiological Effects
This compound has been used in a wide range of biochemical and physiological studies. It has been used to study the structure and function of proteins and enzymes, as well as to design new drugs. In addition, this compound has been used to study the metabolism of carbohydrates, lipids, and nucleic acids. It has also been used to study the effects of drugs on the body and to identify potential drug targets.
Advantages and Limitations for Lab Experiments
(5-fluoro-2-methyl-3-nitrophenyl)methanol has several advantages for laboratory experiments. It is a versatile molecule that can be used in a wide range of biochemical and physiological studies. In addition, it is a strong oxidizing agent and can be used to oxidize substrates such as NADH. Furthermore, it is a redox active molecule, which makes it a useful tool for studying the structure and function of proteins and enzymes. However, this compound also has some limitations. It is a relatively unstable molecule and can be easily degraded by light, heat, and oxygen. In addition, it is a toxic compound and should be handled with care.
Future Directions
There are a number of potential future directions for (5-fluoro-2-methyl-3-nitrophenyl)methanol. It could be used to study the structure and function of proteins and enzymes at a more detailed level. In addition, it could be used to study the metabolism of carbohydrates, lipids, and nucleic acids. It could also be used to study the effects of drugs on the body and to identify potential drug targets. Finally, this compound could be used in nanotechnology to create nanostructures with applications in biomedicine and electronics.
Synthesis Methods
(5-fluoro-2-methyl-3-nitrophenyl)methanol can be synthesized through a variety of methods, including the reaction of 5-fluoro-2-methyl-3-nitrophenol with sodium methoxide in aqueous ethanol. The reaction is carried out at room temperature and the reaction mixture is stirred for 24 hours. After the reaction, the reaction mixture is allowed to cool and the product is collected by filtration. The product is then purified by recrystallization from methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-fluoro-2-methyl-3-nitrophenyl)methanol involves the reduction of 5-fluoro-2-methyl-3-nitrobenzaldehyde to the corresponding alcohol using a reducing agent.", "Starting Materials": [ "5-fluoro-2-methyl-3-nitrobenzaldehyde", "Reducing agent (e.g. sodium borohydride, lithium aluminum hydride)", "Solvent (e.g. ethanol, methanol)" ], "Reaction": [ "Dissolve 5-fluoro-2-methyl-3-nitrobenzaldehyde in a suitable solvent.", "Add the reducing agent slowly to the reaction mixture while stirring.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Quench the reaction mixture with water.", "Extract the product with a suitable organic solvent.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the desired product." ] } | |
CAS RN |
1352127-23-1 |
Molecular Formula |
C8H8FNO3 |
Molecular Weight |
185.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
